Cas no 150187-64-7 (5-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole)

• Product Name: 5-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• CAS No: 150187-64-7
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• MDL: MFCD19443355
• CID: 1025649
• PubChem ID: 15147626
• Update Time: 2025-07-24

5-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• 5-nitro-1-(oxan-2-yl)indazole
• 5-nitro-1-(terahydro-2H-pyran-2-yl)-1H-indazole
• 5-nitro-1-tetrahydropyran-2-yl-1H-indazole
• 1H-Indazole, 5-nitro-1-(tetrahydro-2H-pyran-2-yl)-
• 5-Nitro-1-(oxan-2-yl)-1H-indazole
• A920059
• 5-nitro-1-tetrahydro-2H-pyran-2-yl-1H-indazole
• SCHEMBL5413224
• DTXSID30569059
• AKOS016003367
• MFCD19443355
• 1-(Tetrahydro-2H-pyran-2-yl)-5-nitro-1H-indazole
• CS-0328674
• Y10440
• DB-169145
• 150187-64-7
• BS-49660
• 5-nitro-1-(tetrahydro-2H-pyran-2-yl)-IH-indazole
• CXFMGDIFPKDLMQ-UHFFFAOYSA-N

• MDL： MFCD19443355
• Inchi： 1S/C12H13N3O3/c16-15(17)10-4-5-11-9(7-10)8-13-14(11)12-3-1-2-6-18-12/h4-5,7-8,12H,1-3,6H2
• InChI Key： CXFMGDIFPKDLMQ-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C2C=CC(=CC=2C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.09600
• Monoisotopic Mass: 247.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.87000
• LogP: 3.16680

5-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 5-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole

Professional Introduction to Compound with CAS No. 150187-64-7 and Product Name: 5-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole

The compound with the CAS number 150187-64-7 and the product name 5-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a nitro-substituted indazole core conjugated with a tetrahydropyran moiety, has garnered considerable attention due to its unique structural and pharmacological properties. The nitro group at the 5-position of the indazole ring introduces electrophilicity, making it a versatile scaffold for further functionalization, while the tetrahydropyran ring enhances solubility and bioavailability, crucial factors in drug development.

Recent studies have highlighted the potential of 5-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole as a lead compound in the design of novel therapeutic agents. Its molecular structure suggests applications in multiple therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial therapies. The nitro group can be reduced to an amine, opening up possibilities for nucleophilic substitution reactions that can introduce additional functional groups, thereby tailoring the compound for specific biological targets.

In the realm of medicinal chemistry, the integration of tetrahydropyran into heterocyclic systems has been shown to improve pharmacokinetic profiles. This modification is particularly valuable in enhancing oral bioavailability and reducing metabolic degradation, which are critical challenges in drug development. The 5-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole structure exemplifies how structural modifications can yield compounds with improved pharmacological properties without compromising efficacy.

Current research is exploring the pharmacological activity of 5-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole by investigating its interactions with various biological targets. Preliminary in vitro studies have indicated that this compound exhibits promising activity against certain enzymes and receptors implicated in inflammatory and neoplastic processes. The nitro group's reactivity allows for selective binding to target proteins, potentially leading to high-affinity ligands with therapeutic potential.

The synthesis of 5-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include nitration of the indazole precursor, followed by protection and functionalization of the tetrahydropyran ring. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The tetrahydropyran moiety not only enhances solubility but also contributes to the compound's stability under various conditions. This stability is essential for long-term storage and transportation, making 5-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole a practical candidate for further development into a commercial drug product. Additionally, the presence of a nitro group provides opportunities for derivatization through reduction or coupling reactions, allowing chemists to explore a wide range of analogs with tailored biological activities.

In conclusion, 5-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (CAS No. 150187-64-7) represents a promising candidate for therapeutic intervention in various diseases. Its unique structural features, combining a reactive nitro group with a bioavailability-enhancing tetrahydropyran ring, make it an attractive scaffold for drug discovery. Ongoing research continues to uncover its full potential, paving the way for novel treatments targeting inflammation, cancer, and other challenging medical conditions.